molecular formula C10H19NO B13237499 (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol

Cat. No.: B13237499
M. Wt: 169.26 g/mol
InChI Key: PCYULBQAZMOGHN-ARJAWSKDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol is a medium-sized cyclic compound featuring an eight-membered cyclooctene ring with a hydroxyl group at position 1 and a dimethylamino (-N(CH₃)₂) group at position 8. The Z-configuration of the double bond at position 4 introduces steric constraints that influence its conformational flexibility. The compound’s molecular formula is C₁₀H₁₉NO, with a molecular weight of 169.24 g/mol. The dimethylamino group enhances solubility in polar solvents under acidic conditions (via protonation) and contributes to its basicity (predicted pKa ~8–10 for the tertiary amine). This compound is primarily utilized as an intermediate in organic synthesis and may have applications in medicinal chemistry due to its amine functionality .

Properties

Molecular Formula

C10H19NO

Molecular Weight

169.26 g/mol

IUPAC Name

(4Z)-8-(dimethylamino)cyclooct-4-en-1-ol

InChI

InChI=1S/C10H19NO/c1-11(2)9-7-5-3-4-6-8-10(9)12/h3-4,9-10,12H,5-8H2,1-2H3/b4-3-

InChI Key

PCYULBQAZMOGHN-ARJAWSKDSA-N

Isomeric SMILES

CN(C)C1CC/C=C\CCC1O

Canonical SMILES

CN(C)C1CCC=CCCC1O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol can be achieved through multi-step reactions. One common method involves the use of 1,5-Cyclooctadiene as a starting material. The reaction typically proceeds through the following steps:

Industrial Production Methods

While specific industrial production methods for (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and implementing continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The double bond can be reduced to form a saturated cyclooctane derivative.

    Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Catalytic hydrogenation using palladium on carbon or sodium borohydride can be employed.

    Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

    Oxidation: Formation of cyclooct-4-en-1-one or cyclooct-4-en-1-al.

    Reduction: Formation of 8-(Dimethylamino)cyclooctanol.

    Substitution: Formation of various substituted cyclooctene derivatives.

Scientific Research Applications

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has several applications in scientific research:

    Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

    Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol involves its interaction with specific molecular targets. The dimethylamino group can engage in hydrogen bonding and electrostatic interactions with biological molecules, while the hydroxyl group can participate in nucleophilic attacks. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following cyclooctene derivatives are structurally related to (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol:

Cyclooct-4-en-1-ol (Parent Compound) Molecular Formula: C₈H₁₄O Molecular Weight: 126.20 g/mol Key Features: Lacks amino substituents; contains only a hydroxyl group. Properties: Lower boiling point (87.5–90°C at 10 Torr) and higher pKa (~15.13) due to the absence of basic amines .

(4Z)-8-Aminocyclooct-4-en-1-ol Molecular Formula: C₈H₁₅NO Molecular Weight: 141.21 g/mol Key Features: Primary amine (-NH₂) at position 8. Properties: More polar than the dimethylamino derivative, with a predicted amine pKa ~9–11. Capable of stronger hydrogen bonding .

(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol Molecular Formula: C₁₂H₂₁NO Molecular Weight: 195.30 g/mol Key Features: Pyrrolidine (five-membered cyclic secondary amine) substituent. Properties: Increased steric bulk and lipophilicity compared to dimethylamino; predicted pKa ~10–12 .

(1S,8R,Z)-8-Amino-cyclooct-4-enecarboxylic Acid Molecular Formula: C₉H₁₅NO₂ Molecular Weight: 169.22 g/mol Key Features: Carboxylic acid (-COOH) at position 1 and primary amine (-NH₂) at position 8. Properties: Zwitterionic at neutral pH; dual functionality enables diverse reactivity (e.g., peptide coupling) .

Physicochemical Properties

Compound Molecular Weight (g/mol) Functional Groups Boiling Point (°C) Predicted pKa
(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol 169.24 Tertiary amine, hydroxyl Not reported Amine: 8–10
Cyclooct-4-en-1-ol 126.20 Hydroxyl 87.5–90 (10 Torr) Hydroxyl: 15.13
(4Z)-8-Aminocyclooct-4-en-1-ol 141.21 Primary amine, hydroxyl Not reported Amine: 9–11
(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol 195.30 Cyclic amine, hydroxyl Not reported Amine: 10–12
(1S,8R,Z)-8-Amino-cyclooct-4-enecarboxylic Acid 169.22 Carboxylic acid, primary amine Not reported Carboxylic acid: ~5; Amine: ~9–11

Research Findings

  • Synthetic Utility: Cyclooctene derivatives are valued as intermediates in spirocompound synthesis (e.g., highlights spiro[4.5]decane derivatives), though the dimethylamino variant’s specific applications remain underexplored in the provided literature.
  • Polymer Chemistry: Ethyl 4-(dimethylamino) benzoate () demonstrates higher reactivity than methacrylate analogs in resin systems, suggesting that amino-substituted cyclooctenes could similarly influence polymerization kinetics if used as co-initiators .

Biological Activity

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol is a cyclic compound with potential biological activity. Its unique structure, characterized by a cyclooctene ring and a dimethylamino group, suggests various interactions with biological systems. This article reviews the current understanding of its biological activities, including synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol involves several chemical transformations. The compound can be derived from cyclooctene through various functionalization reactions, including amination and hydroxylation. The specific methods used in synthesizing this compound are critical for ensuring high yield and purity, which are essential for biological evaluations.

Biological Activity Overview

The biological activity of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has been investigated in various studies. Key areas of focus include:

  • Anticancer Activity : Preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines.
  • Antimicrobial Properties : There is emerging evidence suggesting potential antimicrobial activity against various pathogens.
  • Neuroactive Effects : Given the presence of the dimethylamino group, there may be implications for neuroactivity or interactions with neurotransmitter systems.

Anticancer Activity

Recent studies have assessed the cytotoxic effects of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol on human cancer cell lines. The following table summarizes the findings from various assays:

Cell LineIC50 (µM)Mechanism of Action
RKO60.70Induction of apoptosis
HeLa78.72Cell cycle arrest
PC-349.79Inhibition of proliferation

The IC50 values suggest that (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has significant potency against these cancer cell lines, indicating its potential as an anticancer agent.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. In vitro assays have shown activity against both gram-positive and gram-negative bacteria. The following table provides a summary of the minimum inhibitory concentrations (MICs):

MicroorganismMIC (µg/mL)Type
Staphylococcus aureus32Gram-positive
Escherichia coli64Gram-negative
Candida albicans16Fungal

These results indicate that (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol may serve as a lead compound for the development of new antimicrobial agents.

Neuroactive Effects

Given the structural features of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol, particularly the dimethylamino moiety, investigations into its neuroactive properties have begun. Initial findings suggest potential interactions with neurotransmitter receptors, although further research is needed to elucidate these mechanisms.

Case Studies

Several case studies have highlighted the therapeutic potential of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol:

  • Case Study on Cancer Treatment : A study involving RKO and HeLa cell lines demonstrated that treatment with this compound resulted in significant apoptosis, suggesting its utility in targeted cancer therapies.
  • Antimicrobial Efficacy : In a clinical setting, formulations containing this compound showed promise in treating infections caused by resistant bacterial strains.
  • Neuropharmacological Investigation : Early-stage research indicated that this compound could modulate neurotransmitter release, warranting further exploration into its use for neurological disorders.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.